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Compound of Interest

Compound Name: Tricosanoyl! Chloride

An In-depth Technical Guide to the Safety and Handling of Tricosanoyl Chloride

Disclaimer: This document provides a technical guide on the safety and handling of
Tricosanoyl chloride. Specific safety data for Tricosanoyl chloride is limited; therefore, this
guide is compiled by extrapolating data from structurally similar long-chain acyl chlorides and
other reactive acid chlorides. Researchers must always consult the most current Safety Data
Sheet (SDS) provided by the supplier for the specific chemical in use and perform a thorough
risk assessment for their unique experimental conditions.

Hazard Identification and Classification

Tricosanoyl chloride is anticipated to be a corrosive substance that reacts violently with water
and moisture.[1] The primary hazards are associated with its corrosivity, causing severe skin
burns and eye damage, and the liberation of toxic hydrogen chloride (HCI) gas upon contact
with water.[1][2] Inhalation of vapors or mists can be toxic and cause respiratory irritation.

GHS Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.

H335: May cause respiratory irritation.
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GHS Precautionary Statements:

P260 & P261: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301/P312/P330/P331: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth. Do NOT induce vomiting.

e P303/P361/P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P304/P340/P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/doctor.

e P305/P351/P338/P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.

o P363: Wash contaminated clothing before reuse.

o P403/P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Quantitative data for Tricosanoyl chloride is not readily available. The table below presents
data for analogous long-chain compounds to provide an estimation of properties.
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Value (for related

Property Source Compound
compounds)
Melting Point 47 -50°C/116.6 - 122 °F Tricosane (C23H48)
Boiling Point 380°C /716 °F @ 760 mmHg Tricosane (C23H48)
] Stearoyl Chloride (C18),
Flash Point >113°C/>235.4°F _
Tricosane
o Octanoyl Chloride (C8),
Autoignition Temp. ~229 - 230 °C

Stearoyl Chloride

Handling and Storage Protocols
Protocol for Safe Handling

o Work Area: Always handle Tricosanoyl chloride inside a certified chemical fume hood to
avoid inhalation of vapors. Ensure an eyewash station and safety shower are in close
proximity and operational.

 Inert Atmosphere: Handle and store the chemical under an inert gas atmosphere (e.qg.,
nitrogen or argon) to protect it from moisture.

o Moisture Avoidance: This substance reacts violently with water. Use only dry glassware and
equipment. Never allow the product to come into contact with water or moist air.

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
Use non-sparking tools.

e Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or
smoke in the work area. Remove contaminated clothing immediately and wash before reuse.

Protocol for Storage

» Container: Keep the container tightly closed and store in the original receptacle.

e Location: Store in a dry, cool, and well-ventilated corrosives area. The storage area should
be locked up or accessible only to authorized personnel.
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e Incompatibilities: Store away from incompatible materials such as water, strong oxidizing
agents, strong bases, alcohols, amines, and alkalis.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling Tricosanoyl chloride.

Protection Type Specification Rationale

_ Protects against splashes and
Chemical safety goggles and a )
Eye/Face ) corrosive vapors. Do not wear
full face shield.
contact lenses.

Wear appropriate protective

gloves (e.g., butyl rubber,

nitrile rubber). Consult glove Prevents skin contact, which
Skin/Hand manufacturer for breakthrough ~ can cause severe chemical
times. Wear a chemically burns.

resistant apron and long-

sleeved clothing.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with an

Respiratory appropriate cartridge for acid Protects against inhalation of
gases/organic vapors if toxic and corrosive vapors.
exposure limits may be
exceeded or if ventilation is

inadequate.

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all exposure routes. First aiders must protect
themselves from exposure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3044316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol

1. Remove the victim to fresh air immediately. 2.
) If breathing is difficult, administer oxygen. If not
Inhalation . e —
breathing, perform artificial respiration. 3. Seek

immediate medical attention.

1. Immediately remove all contaminated
_ clothing. 2. Flush skin with large amounts of
Skin Contact )
water and soap for at least 15 minutes. 3. Seek

immediate medical attention.

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. 2. Remove contact
Eye Contact ]

lenses if present and easy to do so. 3. Seek

immediate medical attention from an

ophthalmologist.

1. Do NOT induce vomiting. 2. Rinse the mouth

thoroughly with water. If the victim is conscious,
Ingestion give 2-4 cupfuls of milk or water. 3. Never give

anything by mouth to an unconscious person. 4.

Seek immediate medical attention.

Accidental Release Measures (Spill Protocol)

Evacuate: Evacuate non-essential personnel from the danger area.

o Ventilate: Ensure adequate ventilation.

» Contain: Cover drains to prevent entry into the sewer system.

o Absorb: Absorb the spill with a dry, inert material such as vermiculite, sand, or fuller's earth.
Do not use combustible materials or allow water to contact the spill.

o Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

o Clean: Clean the affected area thoroughly.
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Fire-Fighting and Disposal
Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.

e Unsuitable Extinguishing Media:DO NOT USE WATER. A violent reaction will occur,
liberating toxic and corrosive hydrogen chloride gas.

e Hazards: Thermal decomposition can produce carbon monoxide (CO), carbon dioxide
(CO2), phosgene, and hydrogen chloride gas. Containers may explode when heated.

 Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).

Disposal Protocol

» Regulations: Dispose of waste material in accordance with all applicable local, regional, and
national regulations.

o Containers: Do not mix with other waste. Leave chemicals in their original containers. Handle
uncleaned containers as you would the product itself.

o Professional Disposal: The material should be disposed of by a licensed hazardous waste
disposal company.

Workflow Visualization

The following diagram illustrates the logical workflow for responding to an accidental spill of
Tricosanoyl chloride.
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Workflow for Tricosanoyl Chloride Spill Response
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\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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